3α,20β,21-Trihydroxy-5β-pregnan-11-one
3α,20β,21-Trihydroxy-5β-pregnan-11-one
Brand Name:
Vulcanchem
CAS No.:
7791-37-9
VCID:
VC0045074
InChI:
InChI=1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,18-19,22-23,25H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,18-,19-,20+,21+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C)O
Molecular Formula:
C21H34O4
Molecular Weight:
350.499
3α,20β,21-Trihydroxy-5β-pregnan-11-one
CAS No.: 7791-37-9
Reference Standards
VCID: VC0045074
Molecular Formula: C21H34O4
Molecular Weight: 350.499
| CAS No. | 7791-37-9 |
|---|---|
| Product Name | 3α,20β,21-Trihydroxy-5β-pregnan-11-one |
| Molecular Formula | C21H34O4 |
| Molecular Weight | 350.499 |
| IUPAC Name | (3R,5R,8S,9S,10S,13S,14S,17S)-17-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C21H34O4/c1-20-8-7-13(23)9-12(20)3-4-14-15-5-6-16(18(25)11-22)21(15,2)10-17(24)19(14)20/h12-16,18-19,22-23,25H,3-11H2,1-2H3/t12-,13-,14+,15+,16-,18-,19-,20+,21+/m1/s1 |
| Standard InChIKey | NGYONPIMXAHRCT-JACSKPEYSA-N |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4C(CO)O)C)O |
| Synonyms | (3α,5β,20S)-3,20,21-Trihydroxy-pregnan-11-one; 5β-Pregnane-3α,20α,21-triol-11-one |
| PubChem Compound | 131668497 |
| Last Modified | Nov 11 2021 |
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